2-chloro-4-methyl-N-[4-(4-morpholinyl)phenyl]benzamide

• Molecular Formula: C18H19ClN2O2
• Molecular Weight: 330.8 g/mol
• IUPAC Name: 2-chloro-4-methyl-N-(4-morpholin-4-ylphenyl)benzamide
• InChI: InChI=1S/C18H19ClN2O2/c1-13-2-7-16(17(19)12-13)18(22)20-14-3-5-15(6-4-14)21-8-10-23-11-9-21/h2-7,12H,8-11H2,1H3,(H,20,22)
• InChI Key: QCVWPARUCWHLKX-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC=C(C=C2)N3CCOCC3)Cl

Description

2-chloro-4-methyl-N-[4-(4-morpholinyl)phenyl]benzamide, also known as CMMPB, is a chemical compound that belongs to the family of benzamides. It is a synthetic compound that has been widely used in scientific research due to its potential therapeutic applications. CMMPB has been found to possess a wide range of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

Scientific Research Applications

2-chloro-4-methyl-N-[4-(4-morpholinyl)phenyl]benzamide has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. 2-chloro-4-methyl-N-[4-(4-morpholinyl)phenyl]benzamide has also been found to possess anti-cancer properties, making it a potential candidate for cancer therapy. Moreover, 2-chloro-4-methyl-N-[4-(4-morpholinyl)phenyl]benzamide has been found to possess antibacterial and antifungal properties, making it a potential candidate for the treatment of infectious diseases.

Mechanism of Action

The exact mechanism of action of 2-chloro-4-methyl-N-[4-(4-morpholinyl)phenyl]benzamide is not fully understood. However, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators such as prostaglandins. 2-chloro-4-methyl-N-[4-(4-morpholinyl)phenyl]benzamide has also been found to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. Moreover, 2-chloro-4-methyl-N-[4-(4-morpholinyl)phenyl]benzamide has been found to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2-chloro-4-methyl-N-[4-(4-morpholinyl)phenyl]benzamide has been found to possess both biochemical and physiological effects. Biochemically, 2-chloro-4-methyl-N-[4-(4-morpholinyl)phenyl]benzamide has been found to inhibit the activity of COX-2 and topoisomerase II, as mentioned earlier. Physiologically, 2-chloro-4-methyl-N-[4-(4-morpholinyl)phenyl]benzamide has been found to reduce inflammation and pain in animal models. Moreover, 2-chloro-4-methyl-N-[4-(4-morpholinyl)phenyl]benzamide has been found to induce apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-chloro-4-methyl-N-[4-(4-morpholinyl)phenyl]benzamide is its potential therapeutic applications. It has been found to possess anti-inflammatory, analgesic, anti-cancer, antibacterial, and antifungal properties, making it a potential candidate for the treatment of a wide range of diseases. Moreover, 2-chloro-4-methyl-N-[4-(4-morpholinyl)phenyl]benzamide has been found to be relatively safe and well-tolerated in animal models.
However, there are also some limitations associated with the use of 2-chloro-4-methyl-N-[4-(4-morpholinyl)phenyl]benzamide in lab experiments. One of the main limitations is its solubility. 2-chloro-4-methyl-N-[4-(4-morpholinyl)phenyl]benzamide has low solubility in water, which can make it difficult to administer in animal models. Moreover, 2-chloro-4-methyl-N-[4-(4-morpholinyl)phenyl]benzamide has not been extensively studied in humans, and its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for the study of 2-chloro-4-methyl-N-[4-(4-morpholinyl)phenyl]benzamide. One of the main directions is the further investigation of its potential therapeutic applications. 2-chloro-4-methyl-N-[4-(4-morpholinyl)phenyl]benzamide has shown promising results in animal models, and further studies are needed to determine its efficacy and safety in humans. Moreover, the exact mechanism of action of 2-chloro-4-methyl-N-[4-(4-morpholinyl)phenyl]benzamide needs to be further elucidated. This will help in the development of more potent and selective analogs of 2-chloro-4-methyl-N-[4-(4-morpholinyl)phenyl]benzamide. Furthermore, the development of more efficient synthesis methods for 2-chloro-4-methyl-N-[4-(4-morpholinyl)phenyl]benzamide will help in its large-scale production, making it more accessible for research purposes.
Conclusion:
In conclusion, 2-chloro-4-methyl-N-[4-(4-morpholinyl)phenyl]benzamide is a synthetic compound that has been widely studied for its potential therapeutic applications. It possesses anti-inflammatory, analgesic, anti-cancer, antibacterial, and antifungal properties, making it a potential candidate for the treatment of a wide range of diseases. However, more studies are needed to determine its safety and efficacy in humans. Furthermore, the development of more efficient synthesis methods and the elucidation of its mechanism of action will help in the development of more potent and selective analogs of 2-chloro-4-methyl-N-[4-(4-morpholinyl)phenyl]benzamide.

Synthesis Methods

The synthesis of 2-chloro-4-methyl-N-[4-(4-morpholinyl)phenyl]benzamide involves the condensation of 4-morpholinyl aniline with 2-chloro-4-methylbenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The product is then purified by column chromatography to obtain pure 2-chloro-4-methyl-N-[4-(4-morpholinyl)phenyl]benzamide.